Ethyl 6-oxo-4-(propylamino)-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(4-methylphenyl)-6-oxo-4-(propylamino)pyridazine-3-carboxylate
• InChI: InChI=1S/C17H21N3O3/c1-4-10-18-14-11-15(21)20(13-8-6-12(3)7-9-13)19-16(14)17(22)23-5-2/h6-9,11,18H,4-5,10H2,1-3H3
• InChI Key: AQRMYSJADVPQKZ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=CC(=O)N(N=C1C(=O)OCC)C2=CC=C(C=C2)C
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol

Description

Ethyl 6-oxo-4-(propylamino)-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate, also known as PDP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PDP belongs to the class of pyridazine derivatives and has shown promising results in various studies.

Scientific Research Applications

Synthesis of Novel Compounds

Research has shown the utility of related compounds in the synthesis of new pyrimidine derivatives, which have been evaluated for antimicrobial activities. For example, Farag et al. (2008) reported the synthesis of new pyrimidine derivatives using a related compound and evaluated their antimicrobial activities, highlighting the potential of these compounds in the development of new antimicrobial agents Farag, A., Kheder, N. A., & Mabkhot, Y. (2008).

Corrosion Inhibition

Dohare et al. (2017) investigated the corrosion inhibition properties of pyranpyrazole derivatives, including a compound similar to the one of interest, for mild steel in an industrial pickling process. Their findings demonstrate the high efficiency of these compounds as corrosion inhibitors, suggesting potential industrial applications Dohare, P., Ansari, K. R., Quraishi, M., & Obot, I. (2017).

Development of New Synthetic Methodologies

The compound of interest has also been utilized in the development of new synthetic methodologies. Gein et al. (2014) described a novel four-component synthesis of ethyl 6-amino-4-aryl-5-cyano-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates, showcasing the versatility of related compounds in facilitating complex chemical transformations Gein, V. L., Zamaraeva, T. M., & Slepukhin, P. S. (2014).